3,5,6-trimethyl-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}-1-benzofuran-2-carboxamide

• Molecular Formula: C23H23N3O4
• Molecular Weight: 405.4 g/mol
• IUPAC Name: 3,5,6-trimethyl-N-[4-(4-propan-2-yloxyphenyl)-1,2,5-oxadiazol-3-yl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C23H23N3O4/c1-12(2)28-17-8-6-16(7-9-17)20-22(26-30-25-20)24-23(27)21-15(5)18-10-13(3)14(4)11-19(18)29-21/h6-12H,1-5H3,(H,24,26,27)
• InChI Key: OZSSYMYAVAXBHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC(=C2C)C(=O)NC3=NON=C3C4=CC=C(C=C4)OC(C)C

Description

3,5,6-trimethyl-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}-1-benzofuran-2-carboxamide is a complex organic compound with potential applications in various fields of scientific research. This compound features a benzofuran core, which is known for its biological activity, and an oxadiazole ring, which is often used in medicinal chemistry for its stability and bioactivity.

Preparation Methods

The synthesis of 3,5,6-trimethyl-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}-1-benzofuran-2-carboxamide typically involves multiple steps, including the formation of the benzofuran core and the oxadiazole ring. . Industrial production methods may involve optimization of these steps to increase yield and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The benzofuran core can be oxidized under specific conditions to form quinone derivatives.

Reduction: The oxadiazole ring can be reduced to form amine derivatives.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as nitration or halogenation. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and electrophiles like nitric acid for nitration. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

3,5,6-trimethyl-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}-1-benzofuran-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use as a drug candidate due to its stability and bioactivity.

Industry: Used in the development of new materials with specific properties, such as fluorescence or conductivity.

Mechanism of Action

The mechanism of action of 3,5,6-trimethyl-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}-1-benzofuran-2-carboxamide involves its interaction with specific molecular targets. The benzofuran core can interact with enzymes or receptors, modulating their activity. The oxadiazole ring can enhance the compound’s stability and bioavailability, allowing it to effectively reach its targets . The exact pathways involved depend on the specific biological context and the compound’s structure.

Comparison with Similar Compounds

Similar compounds include other benzofuran derivatives and oxadiazole-containing molecules. Compared to these compounds, 3,5,6-trimethyl-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}-1-benzofuran-2-carboxamide is unique due to its specific substitution pattern and the combination of both benzofuran and oxadiazole rings. This combination can result in enhanced biological activity and stability .